Cas no 2470437-46-6 (Methyl 3-(methoxycarbonylamino)-3-oxopropanoate)

• Product Name: Methyl 3-(methoxycarbonylamino)-3-oxopropanoate
• CAS No: 2470437-46-6
• MF: C₆H₉NO₅
• MW: 175.139362096786
• CID: 5327727
• Update Time: 2025-07-23

Methyl 3-(methoxycarbonylamino)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(methoxycarbonylamino)-3-oxopropanoate
• methyl 3-[(methoxycarbonyl)amino]-3-oxopropanoate
• Z4524570703

• Inchi： 1S/C6H9NO5/c1-11-5(9)3-4(8)7-6(10)12-2/h3H2,1-2H3,(H,7,8,10)
• InChI Key： VZRHBEPCALFDTQ-UHFFFAOYSA-N
• SMILES： O(C)C(CC(NC(=O)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 200
• XLogP3: -0.3
• Topological Polar Surface Area: 81.7

Additional information on Methyl 3-(methoxycarbonylamino)-3-oxopropanoate

Introduction to Methyl 3-(methoxycarbonylamino)-3-oxopropanoate (CAS No. 2470437-46-6)

Methyl 3-(methoxycarbonylamino)-3-oxopropanoate, identified by its Chemical Abstracts Service Number (CAS No.) 2470437-46-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in the development of novel therapeutic agents and synthetic intermediates.

The molecular structure of Methyl 3-(methoxycarbonylamino)-3-oxopropanoate consists of a propanoic acid derivative with an additional methoxycarbonylamino functional group, making it a versatile building block for more complex molecules. The presence of both carbonyl and amine functionalities allows for diverse chemical transformations, including condensation reactions, nucleophilic additions, and cyclization processes. These characteristics make it particularly valuable in the synthesis of heterocyclic compounds, which are prevalent in many biologically active molecules.

In recent years, there has been a growing interest in the development of new synthetic methodologies that leverage readily available starting materials to produce complex scaffolds efficiently. Methyl 3-(methoxycarbonylamino)-3-oxopropanoate fits well into this paradigm, as it can serve as a precursor for the construction of nitrogen-containing heterocycles. For instance, its reactivity with various electrophiles and nucleophiles has been explored in the synthesis of pyrroles, pyridines, and imidazoles—heterocycles that are known for their broad spectrum of biological activities.

The compound's utility extends beyond its role as a synthetic intermediate. Recent studies have highlighted its potential in the development of novel drug candidates. Specifically, derivatives of Methyl 3-(methoxycarbonylamino)-3-oxopropanoate have been investigated for their antimicrobial properties. The methoxycarbonylamino group provides a site for further functionalization, allowing chemists to tailor the molecule's pharmacophore to target specific bacterial enzymes or viral proteases. This flexibility has led to the discovery of several promising lead compounds that are currently undergoing further optimization.

The synthesis of Methyl 3-(methoxycarbonylamino)-3-oxopropanoate itself is another area of active research. Modern synthetic approaches often emphasize green chemistry principles, aiming to minimize waste and improve atom economy. One such approach involves the use of catalytic methods to achieve high yields with fewer byproducts. For example, transition metal-catalyzed reactions have been employed to introduce the methoxycarbonylamino group efficiently. These methods not only enhance the sustainability of the synthesis but also offer better control over reaction outcomes.

The compound's reactivity also makes it a valuable tool in mechanistic studies. By understanding how Methyl 3-(methoxycarbonylamino)-3-oxopropanoate participates in various chemical transformations, researchers can gain insights into broader reaction principles that apply to other molecules. This knowledge is crucial for designing more efficient synthetic routes and for predicting the behavior of related compounds under different conditions.

In addition to its pharmaceutical applications, Methyl 3-(methoxycarbonylamino)-3-oxopropanoate has found utility in materials science. Its structural features make it a suitable candidate for the development of functional polymers and coatings. For instance, polymers incorporating this moiety have shown enhanced stability and reactivity under various conditions, making them attractive for industrial applications.

The future prospects for Methyl 3-(methoxycarbonylamino)-3-oxopropanoate are promising, with ongoing research focusing on expanding its synthetic applications and exploring new biological functions. As our understanding of molecular interactions continues to grow, it is likely that this compound will play an increasingly important role in both academic research and industrial innovation.